Cas no 2034587-84-1 (N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(trifluoromethyl)benzamide)

• Product Name: N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(trifluoromethyl)benzamide
• CAS No: 2034587-84-1
• MF: C₁₆H₁₆F₃N₃O
• MW: 323.312953948975
• CID: 5360111
• Update Time: 2025-09-28

N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-cyclopropylimidazol-1-yl)ethyl]-2-(trifluoromethyl)benzamide
• N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(trifluoromethyl)benzamide

• Inchi： 1S/C16H16F3N3O/c17-16(18,19)13-4-2-1-3-12(13)15(23)21-8-10-22-9-7-20-14(22)11-5-6-11/h1-4,7,9,11H,5-6,8,10H2,(H,21,23)
• InChI Key： TXXDUCMKGJUUQZ-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C2CC2)=NC=C1)(=O)C1=CC=CC=C1C(F)(F)F

Additional information on N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(trifluoromethyl)benzamide

Comprehensive Overview of N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(trifluoromethyl)benzamide (CAS No. 2034587-84-1)

The compound N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(trifluoromethyl)benzamide (CAS No. 2034587-84-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular framework combining a cyclopropyl-imidazole moiety and a trifluoromethyl benzamide group, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its bioactivity profile, which may influence enzymatic pathways or receptor interactions.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity—key traits for optimizing drug candidates. The presence of the imidazole ring further adds to its versatility, as this heterocycle is a common pharmacophore in medicinal chemistry. Users searching for "CAS 2034587-84-1 applications" or "imidazole derivatives in drug design" will find this compound relevant to cutting-edge topics like targeted therapy and small-molecule inhibitors.

From a synthetic perspective, N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(trifluoromethyl)benzamide exemplifies modern trends in green chemistry. Its synthesis often involves catalytic methods to minimize waste, aligning with the industry's shift toward sustainable practices. Queries such as "eco-friendly synthesis of benzamide derivatives" highlight the growing intersection of environmental consciousness and chemical innovation.

The compound's physicochemical properties—such as solubility, melting point, and stability—are critical for formulation scientists. Data on these parameters are frequently sought under terms like "2034587-84-1 solubility studies" or "thermal stability of trifluoromethyl benzamides." Such information is vital for applications ranging from drug delivery systems to advanced material coatings.

Emerging studies also explore the structure-activity relationship (SAR) of N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(trifluoromethyl)benzamide, particularly its potential as a kinase modulator or GPCR ligand. These investigations resonate with trending searches like "imidazole-based kinase inhibitors" and "GPCR-targeted drug discovery," reflecting the compound's relevance in precision medicine.

In summary, CAS 2034587-84-1 represents a compelling case study in the convergence of medicinal chemistry, sustainability, and material science. Its multifaceted applications and alignment with industry trends ensure its continued prominence in scientific discourse and innovation.